Cas no 17404-90-9 (3-Chlorocinnoline)
3-Chlorocinnoline is a heterocyclic aromatic compound featuring a cinnoline core substituted with a chlorine atom at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its chlorinated moiety enables further functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. The compound's stability and well-defined reactivity profile facilitate its use in constructing complex molecular architectures. It is commonly employed in the development of biologically active molecules, including potential therapeutic agents. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and light.
3-Chlorocinnoline structure
Product Name:3-Chlorocinnoline
CAS No:17404-90-9
MF:C8H5ClN2
MW:164.591700315475
MDL:MFCD01646204
CID:1005622
PubChem ID:11194524
Update Time:2025-06-07
3-Chlorocinnoline Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorocinnoline
- Cinnoline, 3-chloro-
- chlorocinnoline
- REUOCJLVDZPJEK-UHFFFAOYSA-N
- 5859AJ
- TRA0087881
- FCH1152601
- SY011685
- AK208727
- AB0057391
- MFCD01646204
- AKOS023250170
- Z1255399482
- DTXSID20458266
- DB-064934
- EN300-206951
- A881717
- SCHEMBL2781561
- 17404-90-9
- AMY28726
- CS-0034707
- AS-57286
- AC-907/34119033
-
- MDL： MFCD01646204
- Inchi： 1S/C8H5ClN2/c9-8-5-6-3-1-2-4-7(6)10-11-8/h1-5H
- InChI Key： REUOCJLVDZPJEK-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 164.01400
- Monoisotopic Mass: 164.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8
Experimental Properties
- PSA: 25.78000
- LogP: 2.28320
3-Chlorocinnoline Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H320-H335
- Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
3-Chlorocinnoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chlorocinnoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041968-1g |
3-Chlorocinnoline |
17404-90-9 | 95% | 1g |
870.91 USD | 2021-06-11 | |
| Alichem | A449041968-10g |
3-Chlorocinnoline |
17404-90-9 | 95% | 10g |
2,299.44 USD | 2021-06-11 | |
| Alichem | A449041968-25g |
3-Chlorocinnoline |
17404-90-9 | 95% | 25g |
4,463.66 USD | 2021-06-11 | |
| TRC | C275975-25mg |
3-Chlorocinnoline |
17404-90-9 | 25mg |
$ 155.00 | 2022-04-01 | ||
| TRC | C275975-50mg |
3-Chlorocinnoline |
17404-90-9 | 50mg |
$ 260.00 | 2022-04-01 | ||
| TRC | C275975-100mg |
3-Chlorocinnoline |
17404-90-9 | 100mg |
$ 415.00 | 2022-04-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852898-1g |
3-Chlorocinnoline |
17404-90-9 | ≥97% | 1g |
6,256.00 | 2021-05-17 | |
| Chemenu | CM324240-1g |
3-Chlorocinnoline |
17404-90-9 | 95% | 1g |
$*** | 2023-03-30 | |
| BAI LING WEI Technology Co., Ltd. | 387422-250mg |
3-Chlorocinnoline |
17404-90-9 | 97% | 250mg |
￥ 5456 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 387422-1g |
3-Chlorocinnoline |
17404-90-9 | 97% | 1g |
￥ 13618 | 2022-04-26 |
3-Chlorocinnoline Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
17404-90-9 (3-Chlorocinnoline) Related Products
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- 178309-37-0(1,4,6-trichlorophthalazine)
- 5784-45-2(1-Chlorophthalazine)
- 88385-07-3(Benzocinnoline, chloro-)
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